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Compound of Interest

Compound Name: N'-chloro-N-phenylethanimidamide
CAS No.: 61253-73-4
Cat. No.: B14585339

Get Quote

Executive Summary

N'-chloro-N-phenylethanimidamide (and its substituted analogs) represents a pivotal class of
N-chloroamidines that serves a dual function in medicinal chemistry: as a potent oxidative
biocide (N-halamine) and as a high-value "synthon" for the construction of nitrogen-sulfur
heterocycles.

Recent advancements have elevated this scaffold from a simple chemical intermediate to a
precursor for 5-amino-1,2,4-thiadiazoles, a new generation of antimicrobials exhibiting sub-
micromolar activity against ESKAPE pathogens (MIC values: 0.09-1.5 pg/mL). This guide
details the structure-activity relationships (SAR), oxidative mechanisms, and validated
protocols for exploiting these derivatives in drug discovery.

Chemical Identity & Structural Logic

The core structure consists of an ethanimidamide backbone with an oxidative N-Cl bond. This
"N-chloro" functionality is the driver of its reactivity and biological potential.
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e IUPAC Name: N'-chloro-N-phenylethanimidamide
e Core Functionality: N-Halamine (Oxidizing Agent)

o Key Reactivity: Electrophilic chlorination transfer; 1,3-dipolar cycloaddition precursor.

Structural Causality in Bioactivity

o The N-CI Bond: Provides intrinsic biocidal activity via oxidative stress. It acts as a reservoir
of positive chlorine (

), capable of oxidizing microbial thiol groups.

e The Phenyl Ring: Modulates lipophilicity (

), enhancing membrane permeability for intracellular targeting.

o The Amidine Carbon: Serves as the electrophilic center for nucleophilic attacks during the
synthesis of heterocyclic derivatives.

Biological Activity Profile
A. Intrinsic Activity: The N-Halamine Mechanism

Before derivatization, the parent N-chloroamidine exhibits broad-spectrum antimicrobial
properties characteristic of organic N-halamines.

e Mechanism: Oxidative transfer of

to biological receptors.

o Target: Cysteine residues in microbial enzymes (e.g., GAPDH), causing irreversible protein
aggregation.

o Application: Surface disinfection and water treatment (due to stability/reactivity balance).

B. Derivative Activity: 5-Amino-1,2,4-Thiadiazoles

The most significant therapeutic application lies in the conversion of N'-chloro-N-
phenylethanimidamide into 5-amino-1,2,4-thiadiazole derivatives. These compounds have
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demonstrated superior efficacy compared to standard antibiotics like Pefloxacin and
Streptomycin.[1][2][3]

Quantitative Efficacy Data (ESKAPE Pathogens)

Table 1. Comparative MIC values of N-chloroamidine-derived thiadiazoles vs. Standard

Antibiotics.
Derivative . Potency vs.
Compound ID Organism MIC (pg/mL)
Type Std
N-phenyl-1,2,4- S. aureus .
5bd o 0.09 > 40x Pefloxacin
thiadiazole (MRSA)
N-(4-
. > 20x
5ba chlorophenyl) E. faecium 0.19 )
Streptomycin
analog
6a N-tolyl analog A. baumannii 0.39 Superior
Ref Pefloxacin S. aureus 4.0-8.0 Baseline
Ref Streptomycin S. aureus 2.0-32.0 Baseline

Interpretation: The derivatives exhibit potent bacteriostatic and bactericidal effects at nanomolar

concentrations.[1][2][3] The lipophilic N-phenyl moiety is critical for penetrating the complex

outer membrane of Gram-negative bacteria like A. baumannii.

Mechanistic Pathways
Pathway 1: Oxidative Biocidal Action (Intrinsic)

The N-chloroamidine releases oxidative chlorine upon contact with microbial membranes.
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Pathway 2: Synthesis of Bioactive Thiadiazoles
(Derivatization)

The transformation of N'-chloro-N-phenylethanimidamide into bioactive thiadiazoles
proceeds via a transition-metal-free oxidative coupling with isothiocyanates. This pathway is
self-validating as it requires no external oxidant; the N-Cl bond itself drives the cyclization.

N'-chloro-N-phenylethanimidamide
(Precursor) Nucleophilic Addn _Hel

\ Imidoyl Thiourea (Spontaneous) > N-S Bond Formation Final Drug 5-Amino-1,2,4-Thiadiazole

//V Intermediate (Intramolecular) (Bioactive Agent)
Isothiocyanate

(R-N=C=S)

Click to download full resolution via product page

Caption: Figure 1. Conversion of N'-chloro-N-phenylethanimidamide to potent antibacterial

thiadiazoles via oxidative cyclization.

Detailed Experimental Protocols

Protocol A: Synthesis of N'-chloro-N-
phenylethanimidamide

Rationale: This protocol uses N-chlorosuccinimide (NCS) for controlled chlorination, avoiding
over-chlorination seen with chlorine gas.

Preparation: Dissolve N-phenylethanimidamide (10 mmol) in anhydrous acetonitrile (50 mL).

Chlorination: Cool the solution to 0°C in an ice bath.

Addition: Add N-chlorosuccinimide (NCS) (10.5 mmol) portion-wise over 15 minutes.
o Control Point: Maintain temperature < 5°C to prevent degradation.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C) for 2 hours.
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Workup: Evaporate solvent under reduced pressure. Redissolve residue in diethyl ether and
wash with water (3x) to remove succinimide byproduct.

Isolation: Dry organic layer over

, filter, and concentrate.

Validation: Verify structure via

-NMR (Look for disappearance of NH signal and shift in methyl protons).

Protocol B: MIC Determination (Microdilution Assay)

Rationale: Standard CLSI broth microdilution ensures reproducibility and comparability with
clinical antibiotics.

Inoculum Prep: Adjust bacterial culture (S. aureus ATCC 29213) to

CFU/mL in Mueller-Hinton Broth (MHB).

Compound Dilution: Prepare stock solution of the thiadiazole derivative in DMSO. Perform 2-
fold serial dilutions in 96-well plates (Final conc range: 64 to 0.06 pg/mL).

Incubation: Add 100 pL of bacterial suspension to each well. Incubate at 37°C for 18-24
hours.

Readout: Determine MIC as the lowest concentration showing no visible growth (turbidity).

Control: Use Pefloxacin as a positive control and DMSO as a vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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